Cas no 120418-62-4 (3-(4-Chlorophenyl)pyrrolidine)

• Product Name: 3-(4-Chlorophenyl)pyrrolidine
• CAS No: 120418-62-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD04108881
• CID: 218133
• PubChem ID: 129150
• Update Time: 2025-06-11

3-(4-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)pyrrolidine
• Pyrrolidine,3-(4-chlorophenyl)-
• 3-(p-chlorophenyl)pyrrolidine
• AC1L2V3H
• ACMC-1CCWR
• CHEMBL27453
• CTK4B1853
• SureCN447190
• F2148-1382
• CS-0340514
• SCHEMBL447190
• SB38646
• FT-0648357
• (R)-3-(4-Chloro-phenyl)-pyrrolidine
• 3-(4-Chloro-phenyl)-pyrrolidine
• 3-(p-chlorophenyl) pyrrolidine
• DTXSID90923395
• BDBM50419050
• AS-49550
• 1336399-03-1
• (S)-3-(4-Chloro-phenyl)-pyrrolidine
• 3-(4-Chlorophenyl)-pyrrolidine
• SB32886
• MFCD04108881
• SB31701
• EN300-74027
• 765247-87-8
• AKOS009157370
• A804501
• I11547
• 120418-62-4
• Pyrrolidine, 3-(4-chlorophenyl)-
• ALBB-027278
• AM-814/41092171
• DTXCID701352249
• DB-112286

• MDL： MFCD04108881
• Inchi： 1S/C10H12ClN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12H,5-7H2
• InChI Key： MGGZDDQAOZEEDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CNCC1

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 275.6±33.0 °C at 760 mmHg
• Flash Point: 120.5±25.4 °C
• Refractive Index: 1.548
• PSA: 12.03000
• LogP: 2.74570
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-Chlorophenyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-Chlorophenyl)pyrrolidine

Introduction to 3-(4-Chlorophenyl)pyrrolidine (CAS No: 120418-62-4)

3-(4-Chlorophenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 120418-62-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of a chlorophenyl substituent and a pyrrolidine ring system makes it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure, featuring a six-membered nitrogen-containing ring connected to a benzene ring substituted with a chlorine atom, contributes to its unique electronic and steric properties. These characteristics are crucial in determining its interaction with biological targets, making it a promising candidate for further exploration in drug discovery. The pyrrolidine moiety is particularly noteworthy, as it is frequently found in biologically active compounds, including protease inhibitors and other therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 3-(4-Chlorophenyl)pyrrolidine has been investigated for its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and carbonic anhydrase, which play roles in inflammation and metabolic disorders, respectively. Preliminary studies have suggested that derivatives of this compound may exhibit desirable pharmacological properties, including selectivity and potency.

The synthesis of 3-(4-Chlorophenyl)pyrrolidine involves multi-step organic reactions, typically starting from readily available precursors. The introduction of the chlorophenyl group is often achieved through chlorination or Friedel-Crafts acylation reactions, while the formation of the pyrrolidine ring can be accomplished via cyclization reactions such as the Biginelli reaction or catalytic hydrogenation. These synthetic pathways highlight the compound's accessibility and suitability for further structural modifications.

One of the most compelling aspects of 3-(4-Chlorophenyl)pyrrolidine is its potential for derivatization. By modifying the substituents on the pyrrolidine ring or the chlorophenyl group, chemists can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. For instance, introducing fluorine atoms into the aromatic ring can enhance metabolic stability, while replacing the chlorine atom with other electronegative groups can alter binding affinity to biological targets. Such modifications are essential for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 3-(4-Chlorophenyl)pyrrolidine. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins, enabling rational drug design. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify lead compounds with improved therapeutic profiles.

The pharmaceutical industry has been particularly interested in exploring 3-(4-Chlorophenyl)pyrrolidine as a starting point for developing treatments against neurological disorders. The pyrrolidine scaffold is known to interact with neurotransmitter receptors, making it a viable candidate for modulating central nervous system activity. Early studies have hinted at its potential in addressing conditions such as epilepsy and Parkinson's disease by interacting with key receptors involved in neuronal signaling.

In addition to its therapeutic applications, 3-(4-Chlorophenyl)pyrrolidine has shown promise in agricultural research. Its structural features make it a suitable candidate for developing novel pesticides or herbicides by targeting specific enzymes or receptors in plants and pests. This dual utility underscores the compound's versatility and broad applicability across multiple scientific domains.

The safety profile of 3-(4-Chlorophenyl)pyrrolidine is another critical consideration in its development. While preliminary studies suggest that the compound exhibits moderate solubility and stability under various conditions, further toxicological assessments are necessary to evaluate its potential side effects. These studies will help determine appropriate dosing regimens and identify any long-term risks associated with its use.

Future research directions for 3-(4-Chlorophenyl)pyrролидин may include exploring its interactions with other biological targets beyond those already studied. For example, investigating its potential as an antagonist or agonist for certain G-protein coupled receptors could open new avenues for treating metabolic diseases or cardiovascular disorders. Additionally, studying its effects on microsomal enzymes will provide insights into its metabolic pathways and potential drug-drug interactions.

The integration of high-throughput screening technologies into the discovery process will also play a significant role in advancing research on 3-(4-Chlorophenyl)pyрролидин. These technologies enable rapid testing of large libraries of compounds against various biological targets, facilitating the identification of promising lead candidates more efficiently than traditional methods. By leveraging such innovations, researchers can accelerate the development timeline for new therapeutic agents.

In conclusion,3-(4-Chlorophenyl)pyрролидин (CAS No: 120418-62-4) represents a compelling scaffold with diverse applications in pharmaceuticals and agriculture. Its unique structural features and potential for derivatization make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to contribute significantly to advancements in medicinal chemistry.